Cas no 51461-89-3 (7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis-)

• Product Name: 7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis-
• CAS No: 51461-89-3
• MF: C₄₀H₇₄N₄
• MW: 611.042371273041
• CID: 362239
• PubChem ID: 21454741
• Update Time: 2025-04-19

7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 7,15-Diazadispiro[5.1.5.3]hexadecane, 15,15'-(1,12-dodecanediyl)bis-
• 15-[12-(7,15-diazadispiro[5.1.5⁸.3⁶]hexadecan-15-yl)dodecyl]-7,15-diazadispiro[5.1.5⁸.3⁶]hexadecane
• SCHEMBL11704985
• 51461-89-3
• 15,15'-(Dodecane-1,12-diyl)bis(7,15-diazadispiro[5.1.5~8~.3~6~]hexadecane)
• DTXSID50614212

• Inchi： 1S/C40H74N4/c1(3-5-7-21-31-43-33-37(23-13-9-14-24-37)41-38(34-43)25-15-10-16-26-38)2-4-6-8-22-32-44-35-39(27-17-11-18-28-39)42-40(36-44)29-19-12-20-30-40/h41-42H,1-36H2
• InChI Key： PSVZTCPJAVETLU-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)CN(CCCCCCCCCCCCN2CC3(CCCCC3)NC3(CCCCC3)C2)CC21CCCCC2

Computed Properties

• Exact Mass: 610.59182
• Monoisotopic Mass: 610.59134838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.54